Cas no 812695-59-3 ((1R)-5-chloro-2,3-dihydro-1H-inden-1-amine)

(1R)-5-Chloro-2,3-dihydro-1H-inden-1-amine is a chiral amine derivative of the indane scaffold, featuring a chlorine substituent at the 5-position. This compound is of interest in pharmaceutical and agrochemical research due to its stereospecificity and potential as a building block for bioactive molecules. The (1R)-enantiomer offers distinct advantages in asymmetric synthesis, enabling the development of enantiomerically pure compounds with targeted biological activity. Its rigid indane structure contributes to enhanced binding affinity in receptor interactions, while the chlorine atom may improve metabolic stability. The compound is typically utilized in medicinal chemistry for the design of CNS-targeting agents or enzyme inhibitors, where stereochemical precision is critical for efficacy and selectivity.
(1R)-5-chloro-2,3-dihydro-1H-inden-1-amine structure
812695-59-3 structure
Product Name:(1R)-5-chloro-2,3-dihydro-1H-inden-1-amine
CAS No:812695-59-3
MF:C9H10ClN
MW:167.635401248932
MDL:MFCD07373936
CID:1084378
PubChem ID:28373923
Update Time:2025-06-07

(1R)-5-chloro-2,3-dihydro-1H-inden-1-amine Chemical and Physical Properties

Names and Identifiers

    • (R)-5-Chloro-2,3-dihydro-1H-inden-1-amine
    • (1R)-5-chloro-2,3-dihydro-1H-inden-1-amine
    • CS-0102157
    • MFCD07373936
    • SCHEMBL1859026
    • EN300-89315
    • DS-16646
    • Y10880
    • 812695-59-3
    • (1R)-5-Chloro-2,3-dihydro-1H-inden-1-amine (ACI)
    • (1R)-5-Chloroindan-1-amine
    • 1H-Inden-1-amine 5-chloro-2,3-dihydro-, (1R)-
    • 5-(R)-Chloroindan-1-ylamine
    • AKOS022182850
    • DB-299445
    • MDL: MFCD07373936
    • Inchi: 1S/C9H10ClN/c10-7-2-3-8-6(5-7)1-4-9(8)11/h2-3,5,9H,1,4,11H2/t9-/m1/s1
    • InChI Key: CCNOGOGUHOMLMI-SECBINFHSA-N
    • SMILES: N[C@@H]1CCC2C=C(C=CC1=2)Cl

Computed Properties

  • Exact Mass: 167.0501770g/mol
  • Monoisotopic Mass: 167.0501770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 263.0±40.0 °C at 760 mmHg
  • Flash Point: 112.8±27.3 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

(1R)-5-chloro-2,3-dihydro-1H-inden-1-amine Security Information

(1R)-5-chloro-2,3-dihydro-1H-inden-1-amine Pricemore >>

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